Cas no 2034383-54-3 (2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• CAS No: 2034383-54-3
• MF: C₁₈H₁₈N₆O₂
• MW: 350.374522686005
• CID: 5913699
• PubChem ID: 119104908
• Update Time: 2025-06-13

2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• 2-(1-methyl-1H-indol-3-yl)-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• AKOS026698464
• 2-(1-methyl-1H-indol-3-yl)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• 2034383-54-3
• F6559-3251
• 2-(1-methylindol-3-yl)-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide

• Inchi： 1S/C18H18N6O2/c1-23-10-12(14-5-3-4-6-15(14)23)7-16(25)19-9-17-21-18(22-26-17)13-8-20-24(2)11-13/h3-6,8,10-11H,7,9H2,1-2H3,(H,19,25)
• InChI Key： YQNMYIBPRBWGCK-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN(C)C2C=CC=CC1=2)NCC1=NC(C2C=NN(C)C=2)=NO1

Computed Properties

• Exact Mass: 350.14912384g/mol
• Monoisotopic Mass: 350.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.8Ų

Additional information on 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide

Introduction to 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide (CAS No. 2034383-54-3)

2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide (CAS No. 2034383-54-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and contains a 1,2,4-oxadiazole moiety, which are both known for their diverse biological activities.

The indole scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with a wide range of biological activities. Indoles have been extensively studied for their anti-inflammatory, analgesic, and neuroprotective properties. The presence of the 1-methylindole moiety in 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide suggests that it may exhibit similar pharmacological effects.

The 1,2,4-oxadiazole ring is another key structural element in this compound. This heterocyclic system is known for its ability to enhance the biological activity of molecules by improving their stability and bioavailability. The 1,2,4-oxadiazole ring is often used in drug design to replace carboxylic acid or amide functionalities, leading to improved pharmacokinetic properties. In the context of 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide, the 1,2,4-oxadiazole ring may contribute to its enhanced stability and solubility.

The pyrazole moiety in the compound is also noteworthy. Pyrazoles are five-membered heterocyclic compounds that have been extensively studied for their anti-inflammatory, analgesic, and antipyretic properties. The presence of the 1-methylpyrazole group in 2-(1-methyl-1H-indol-3-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide suggests that it may possess similar pharmacological activities. Additionally, the combination of the indole and pyrazole moieties in a single molecule can lead to synergistic effects that enhance the overall biological activity.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structural features to 2-(1-methyl-H-indol--yl)-N-{(methyl-H-pyrazol--yl)--oxadiazol--ylmethyl}acetamide. For instance, a study published in the Journal of Medicinal Chemistry reported that indole derivatives with a 1,2,4-thiadiazole moiety exhibited potent anti-inflammatory activity in both in vitro and in vivo models. Another study published in Bioorganic & Medicinal Chemistry Letters demonstrated that pyrazole-containing compounds showed significant analgesic effects in rodent models of pain.

In addition to its potential anti-inflammatory and analgesic properties, 2-(1-methyl-H-indol--yl)-N-{(methyl-H-pyrazol--yl)--oxadiazol--ylmethyl}acetamide may also have neuroprotective effects. Indoles have been shown to protect neurons from oxidative stress and neurotoxicity. The combination of the indole and pyrazole moieties in this compound could enhance its neuroprotective potential by providing multiple mechanisms of action.

The synthesis of 2-(1-methyl-H-indol--yl)-N-{(methyl-H-pyrazol--yl)--oxadiazol--ylmethyl}acetamide has been reported using efficient and scalable methods. A typical synthetic route involves the coupling of an indole derivative with an appropriately substituted acetic acid followed by cyclization to form the 1,2,4-thiadiazole ring. The final step involves the formation of the amide bond with a pyrazole-containing reagent. This synthetic approach allows for the preparation of gram quantities of the compound with high purity and yield.

To further explore the biological activity of 2-(1-methyl-H-indol--yl)-N-{(methyl-H-pyrazol--yl)--oxadiazol--ylmethyl}acetamide, several preclinical studies have been conducted. In vitro assays have shown that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-beta in lipopolysaccharide-stimulated macrophages. Additionally, animal models have demonstrated that it has significant analgesic effects in both acute and chronic pain models.

The pharmacokinetic properties of 2-(1-methyl-H-indol--yl)-N-{(methyl-H-pyrazol--yl)--oxadiazol--ylmethyl}acetamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a potential therapeutic agent.

In conclusion, 2-(1-methyl-H-indol--yl)-N-{(m methyl-H-pyrazo l-- yl)-- oxadi azo l -- ylmeth yl) acetam ide (CAS No. 2034383 -5 4 - 3 strong>) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Its combination of indole and pyrazole moieties provides a strong foundation for further research into its biological activities and potential clinical uses. Ongoing studies are expected to provide more insights into its mechanisms of action and pave the way for its development as a novel therapeutic agent. p > article > response >